Cas no 1427195-20-7 ((4-(2-Fluoropropan-2-yl)pyrimidin-5-yl)methanamine Hydrochloride)

• Product Name: (4-(2-Fluoropropan-2-yl)pyrimidin-5-yl)methanamine Hydrochloride
• CAS No: 1427195-20-7
• MF: C₈H₁₃ClFN₃
• MW: 205.660323858261
• MDL: MFCD24368631
• CID: 2103069
• PubChem ID: 74889722
• Update Time: 2025-06-13

(4-(2-Fluoropropan-2-yl)pyrimidin-5-yl)methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(2-fluoropropan-2-yl)pyrimidin-5-yl)methanamine hcl
• C-[4-(1-Fluoro-1-methyl-ethyl)-pyrimidin-5-yl]-methylamine hydrochloride
• AKOS030235387
• [4-(2-fluoropropan-2-yl)pyrimidin-5-yl]methanamine;hydrochloride
• 1-[4-(2-fluoropropan-2-yl)pyrimidin-5-yl]methanamine hydrochloride
• DA-32007
• MFCD24368631
• SB33534
• CHC19520
• CS-0341659
• (4-(2-fluoropropan-2-yl)pyrimidin-5-yl)methanaminehydrochloride
• 1427195-20-7
• AS-48442
• F31016
• C8H13ClFN3
• (4-(2-fluoropropan-2-yl)pyrimidin-5-yl)methanamine hydrochloride
• (4-(2-Fluoropropan-2-yl)pyrimidin-5-yl)methanamine Hydrochloride

• MDL： MFCD24368631
• Inchi： 1S/C8H12FN3.ClH/c1-8(2,9)7-6(3-10)4-11-5-12-7;/h4-5H,3,10H2,1-2H3;1H
• InChI Key： YRRJYCAXIGQSIU-UHFFFAOYSA-N
• SMILES： Cl.FC(C)(C)C1C(=CN=CN=1)CN

Computed Properties

• Exact Mass: 205.0782033g/mol
• Monoisotopic Mass: 205.0782033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on (4-(2-Fluoropropan-2-yl)pyrimidin-5-yl)methanamine Hydrochloride

Latest Research Insights on (4-(2-Fluoropropan-2-yl)pyrimidin-5-yl)methanamine Hydrochloride (CAS: 1427195-20-7)

The compound (4-(2-Fluoropropan-2-yl)pyrimidin-5-yl)methanamine Hydrochloride (CAS: 1427195-20-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated pyrimidine scaffold, is being explored for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, with promising implications for oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacokinetic properties of (4-(2-Fluoropropan-2-yl)pyrimidin-5-yl)methanamine Hydrochloride, revealing its enhanced metabolic stability compared to non-fluorinated analogs. The presence of the 2-fluoropropan-2-yl group was found to significantly reduce oxidative metabolism, thereby improving the compound's half-life in vivo. This finding underscores the strategic importance of fluorination in optimizing drug-like properties, a trend increasingly adopted in modern medicinal chemistry.

Further research has focused on the compound's utility as a building block for PROTAC (Proteolysis Targeting Chimeras) development. A team at the University of California, San Francisco, demonstrated its successful incorporation into heterobifunctional molecules targeting Bruton's tyrosine kinase (BTK). The resulting PROTACs exhibited potent degradation activity (DC50 < 50 nM) in lymphoma cell lines, with the fluorinated moiety contributing to improved cellular permeability and target engagement. This work, published in ACS Chemical Biology, positions 1427195-20-7 as a valuable scaffold for next-generation protein degradation therapeutics.

From a synthetic chemistry perspective, novel routes to (4-(2-Fluoropropan-2-yl)pyrimidin-5-yl)methanamine Hydrochloride have been developed to address scalability challenges. A recent Organic Process Research & Development paper detailed a continuous flow chemistry approach that achieves >85% yield while reducing hazardous waste generation by 60% compared to batch processes. This advancement is particularly relevant for industrial-scale production, where both efficiency and sustainability are critical considerations.

In the realm of analytical characterization, state-of-the-art techniques including cryo-EM and solid-state NMR have been employed to study the molecular interactions of derivatives containing this scaffold. These structural insights are informing the design of more selective kinase inhibitors, with several candidates currently in preclinical evaluation for resistant forms of non-small cell lung cancer.

Looking forward, the unique properties of (4-(2-Fluoropropan-2-yl)pyrimidin-5-yl)methanamine Hydrochloride continue to inspire innovative applications. Ongoing research is exploring its potential in radiopharmaceuticals, where the fluorine-18 isotopologue could serve as a PET imaging agent. Additionally, its role in covalent inhibitor design is being investigated through computational modeling studies that predict favorable binding kinetics with various disease-relevant targets.

As the pharmaceutical industry increasingly prioritizes targeted therapies with improved pharmacokinetic profiles, compounds like 1427195-20-7 that combine structural novelty with demonstrated utility will remain at the forefront of medicinal chemistry innovation. The coming years will likely see expanded applications of this scaffold across multiple therapeutic areas, supported by continued advancements in synthetic methodology and biological evaluation techniques.